2-[4-(Benzylamino)quinazolin-2-yl]sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[4-(Benzylamino)quinazolin-2-yl]sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C27H27N5OS and its molecular weight is 469.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Antimicrobial Activity
Compounds derived from quinazolin-4-one, similar to the compound , have been synthesized and screened for antimicrobial activity. These include derivatives synthesized through reactions with methyl iodide, α-chloroethylacetate, and α-bromobenzoylacetophenone, which showed potential as antimicrobial agents (Saleh et al., 2004).
Antiviral Activity
Novel 2,3-disubstituted quinazolin-4(3H)-ones have been evaluated for their antiviral activity against a range of respiratory and biodefense viruses, including influenza and severe acute respiratory syndrome corona virus, demonstrating the potential for quinazolinone derivatives in antiviral therapy (Selvam et al., 2007).
Antituberculosis and Cytotoxicity
Research on 3-heteroarylthioquinoline derivatives, which share a structural motif with the compound of interest, has shown significant in vitro activity against Mycobacterium tuberculosis, highlighting their potential in antituberculosis therapy without displaying cytotoxic effects against mouse fibroblasts (Chitra et al., 2011).
Antibacterial and Antifungal Activities
Quinazolinone derivatives have been synthesized and tested for antibacterial and antifungal activities, showing effectiveness against various microorganisms and suggesting their utility in addressing bacterial and fungal infections (Patel et al., 2010).
Anticancer and Antitumor Activities
Anticancer Activity
Some quinazolinone derivatives have been identified to possess significant anticancer activity, as evidenced by their ability to inhibit the growth of certain cancer cell lines, suggesting their potential as anticancer agents (Nowak et al., 2015).
Anti-Monoamine Oxidase and Antitumor Activities
Research on 2-sulfanyl-substituted 3-ethyl-3H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-ones has shown that some synthesized compounds exhibited high anti-monoamine oxidase and antitumor activities, indicating their potential therapeutic benefits in treating various disorders, including cancer (Markosyan et al., 2015).
Properties
IUPAC Name |
2-[4-(benzylamino)quinazolin-2-yl]sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H27N5OS/c33-25(32-17-15-31(16-18-32)22-11-5-2-6-12-22)20-34-27-29-24-14-8-7-13-23(24)26(30-27)28-19-21-9-3-1-4-10-21/h1-14H,15-20H2,(H,28,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCKYWCBOHKRNRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NC4=CC=CC=C4C(=N3)NCC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H27N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.